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Compound of Interest

Compound Name: Flazo Orange

Cat. No.: B1582942

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of Flazo Orange, identified as 1-(5-Chloro-2-hydroxyphenylazo)-2-naphthol. Due to
nomenclature ambiguity with other orange azo dyes, this document clarifies its identity and
distinguishes it from similar compounds, such as Sudan Orange G. The guide details its
chemical structure, physicochemical properties, and spectroscopic data. A detailed
experimental protocol for its synthesis is provided. While direct biological studies on Flazo
Orange are limited, this guide explores the known biological activities and mechanisms of
action of structurally related azo-naphthol compounds to provide a basis for future research
and drug development endeavors.

Introduction

Azo dyes, characterized by the presence of a diazene functional group (-N=N-) connecting
two aromatic rings, represent a large and versatile class of organic compounds. Their extended
Ti-systems are responsible for their vibrant colors, leading to their widespread use as colorants
in various industries. Beyond their tinctorial properties, many azo compounds exhibit interesting
biological activities, including antimicrobial, antioxidant, and cytotoxic effects, making them of
interest to the pharmaceutical and life sciences sectors.
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This guide focuses on Flazo Orange, a specific monoazo dye. A notable challenge in the study
of commercial dyes is the frequent ambiguity in nomenclature. The name "Flazo Orange" is
most definitively associated with the chemical entity 1-(5-Chloro-2-hydroxyphenylazo)-2-
naphthol (CAS No. 3566-94-7). It is crucial to distinguish this compound from other orange
dyes, such as "Sudan Orange G" (4-(Phenylazo)resorcinol, CAS No. 2051-85-6), with which it
can be confused. This guide will focus primarily on the former, while providing comparative data
for the latter to aid in clear identification.

Chemical Structure and Identification

The chemical identity of Flazo Orange is established by its systematic IUPAC name and CAS
registry number.

Systematic Name: 1-[(5-chloro-2-hydroxyphenyl)diazenyllnaphthalen-2-ol[1]

Common Name: Flazo Orange

CAS Number: 3566-94-7[1]

Molecular Formula: C16H11CIN202[1]

Molecular Weight: 298.72 g/mol [1]

The structure consists of a 2-naphthol moiety linked at the 1-position to a 5-chloro-2-
hydroxyphenyl group via an azo bridge.

Physicochemical and Spectroscopic Properties

A summary of the known physicochemical and spectroscopic properties of Flazo Orange and
the related Sudan Orange G are presented in Tables 1 and 2 for comparative analysis.

Table 1: Physicochemical Properties
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Flazo Orange (1-(5-Chloro-

Sudan Orange G (4-

Property 2-hydroxyphenylazo)-2- .
(Phenylazo)resorcinol)

naphthol)

CAS Number 3566-94-7[1] 2051-85-6

Molecular Formula C16H11CIN202[1] C12H10N202

Molecular Weight 298.72 g/mol [1] 214.22 g/mol
Not specified in available

Appearance ] Red-orange powder
literature

_ _ Not specified in available

Melting Point ) 143-146 °C
literature

Boiling Point 532.1 °C (Predicted) 354.35 °C (Predicted)

o ) Slightly soluble in water and
- Not specified in available ]

Solubility ] ethanol; Soluble in DMSO and

literature
methanol

XLogP3 4.9[1] 3.0

Hydrogen Bond Donor Count 2 2

Hydrogen Bond Acceptor 4 4

Count

Table 2: Spectroscopic Data
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Flazo Orange (1-(5-Chloro-
Spectrum 2-hydroxyphenylazo)-2-
naphthol)

Reference

v(C=0): 1596.91, v(C=C):
FT-IR (cm™1) 1500, v(C=N): 1490.43, v(C—
CI): 745.10, v(C—H): 2921.31

Data for the tautomeric form

7.031-8.209 (9H, aromatic),

1H NMR (CDCls, & ppm) 12.414 (1H, s, OH), 14.38 (1H,

s, NH)

Data for the tautomeric form

156.86 (C=0), 150.49 (C=N),

13C NMR (CDCls, 6 ppm
( Ppm) 109.49-136.92 (aromatic C)

Data for the tautomeric form

] Not specified in available
UV-Vis (Amax) literature

Experimental Protocols

Synthesis of 1-(5-Chloro-2-hydroxyphenylazo)-2-

naphthol

The synthesis of Flazo Orange is achieved through a classic diazotization-coupling reaction.

The following protocol is based on established methods for preparing similar azo dyes.

Materials:

e 2-Amino-4-chlorophenol

Sodium nitrite (NaNO32)

Concentrated hydrochloric acid (HCI)

3-Naphthol (2-Naphthol)

Sodium hydroxide (NaOH)

e Ice
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« Distilled water

» Ethanol (for recrystallization)

Procedure:

Step 1: Diazotization of 2-Amino-4-chlorophenol

Dissolve a specific molar equivalent of 2-amino-4-chlorophenol in a solution of concentrated
HCI and water.

Cool the resulting solution to 0-5 °C in an ice bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite (1 molar equivalent) dropwise to
the amine solution, maintaining the temperature below 5 °C.

Stir the mixture for 30 minutes at this temperature to ensure the complete formation of the
diazonium salt solution.

Step 2: Azo Coupling

In a separate beaker, dissolve -naphthol (1 molar equivalent) in an aqueous solution of
sodium hydroxide.

Cool this solution to 0-5 °C in an ice bath.

Slowly add the cold diazonium salt solution from Step 1 to the cold B-naphthol solution with
constant stirring.

A colored precipitate of 1-(5-Chloro-2-hydroxyphenylazo)-2-naphthol will form immediately.

Continue stirring the reaction mixture in the ice bath for an additional 30-60 minutes to
ensure complete coupling.

Step 3: Isolation and Purification

« Filter the crude product using a Buchner funnel and wash it thoroughly with cold water to
remove any unreacted salts.
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e Dry the crude product in a desiccator or a low-temperature oven.

» Recrystallize the dried product from a suitable solvent, such as ethanol, to obtain the purified
Flazo Orange.

Diagram of Synthesis Workflow:

Step 1: Diazotization

add dropwise

Diazonium Salt Solution
2-Amino-4-chlorophenol

Step 2: Azo Coupling Step 3: Isolation & Purification

NaOH (aq) 05°C Filtration & Washing }—»{ Drying H Recrystallization Pure Flazo Orange

dissolve .

B-Naphthol

Click to download full resolution via product page

Caption: Workflow for the synthesis of Flazo Orange.

Biological Activity and Potential Applications
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Direct experimental data on the biological activity, mechanism of action, and signaling
pathways of Flazo Orange (1-(5-Chloro-2-hydroxyphenylazo)-2-naphthol) is not readily
available in current scientific literature. However, the structural motifs present in this molecule,
namely the azo linkage and the naphthol and chlorophenol rings, are found in other
compounds with known biological activities. This section provides an overview of the activities
of these related compounds to suggest potential areas of investigation for Flazo Orange.

Antimicrobial Activity of Related Azo-Naphthol Dyes

Several studies have demonstrated the antimicrobial properties of azo dyes derived from
naphthols. For instance, various 1-phenylazo-2-naphthol derivatives have shown activity
against both Gram-positive and Gram-negative bacteria. The proposed mechanism often
involves the inhibition of essential enzymes or disruption of the bacterial cell membrane. The
presence of a hydroxyl group is often crucial for activity, and substituents on the phenyl ring,
such as the chloro group in Flazo Orange, can modulate this activity. Metal complexes of these
azo dyes have also been shown to possess enhanced antimicrobial effects compared to the
free ligands.[2][3]

Cytotoxicity and Anticancer Potential of Related
Compounds

The cytotoxicity of azo compounds is a double-edged sword. While some, like Sudan dyes, are
recognized as potential carcinogens due to their metabolic cleavage into harmful aromatic
amines, others are being investigated for their anticancer properties. Studies on compounds
structurally similar to Flazo Orange, such as 2-hydroxyphenyl-azo-2'-naphthol (HPAN), have
shown that the parent compound can be cytotoxic to cancer cell lines like A549 (lung
carcinoma).[4] Interestingly, complexation with metal ions, such as Co(ll), has been found to
significantly reduce this cytotoxicity.[4] This suggests that the azo-naphthol scaffold could be a
template for developing new therapeutic agents, with modifications to tune their activity and
toxicity.

Hypothetical Signaling Pathway for Investigation

Given the cytotoxic potential of related compounds, a plausible area of investigation for Flazo
Orange would be its effect on cell apoptosis pathways. Azo compounds can induce oxidative
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stress, leading to the activation of intrinsic apoptotic pathways. A hypothetical pathway that
could be investigated is depicted below.

Diagram of a Hypothetical Apoptotic Signaling Pathway:
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Caption: Hypothetical ROS-mediated apoptotic pathway for Flazo Orange.
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Conclusion

Flazo Orange (1-(5-Chloro-2-hydroxyphenylazo)-2-naphthol) is a distinct chemical entity
whose properties and synthesis are characteristic of monoazo dyes. While its primary
application has likely been as a colorant, its structural similarity to other biologically active azo-
naphthol compounds suggests that it may possess interesting pharmacological properties. This
guide provides the foundational chemical and physical data for this compound and outlines a
clear protocol for its synthesis. The exploration of the biological activities of related compounds
opens avenues for future research into the potential antimicrobial, cytotoxic, and other
therapeutic applications of Flazo Orange, making it a compound of interest for further
investigation by researchers in drug discovery and development. Future studies should focus
on elucidating its precise biological mechanism of action and evaluating its toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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